N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]-3,4-dihydro-1H-isothiochromene-1-carboxamide

• IUPAC Name: N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]-3,4-dihydro-1H-isothiochromene-1-carboxamide
• InChI: InChI=1S/C20H18FN3OS/c1-13-17(12-22-24(13)18-9-5-4-8-16(18)21)23-20(25)19-15-7-3-2-6-14(15)10-11-26-19/h2-9,12,19H,10-11H2,1H3,(H,23,25)
• InChI Key: AMHWWBZNESEGNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2F)NC(=O)C3C4=CC=CC=C4CCS3
• Molecular Formula: C20H18FN3OS
• Molecular Weight: 367.4 g/mol

Description

N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]-3,4-dihydro-1H-isothiochromene-1-carboxamide is a complex organic compound that has garnered interest in various scientific fields due to its unique structural features and potential applications. This compound is characterized by the presence of a fluorophenyl group, a methylpyrazolyl moiety, and an isothiochromene carboxamide structure, which collectively contribute to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]-3,4-dihydro-1H-isothiochromene-1-carboxamide typically involves multi-step organic reactions. One common approach includes the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of a hydrazine derivative with a β-diketone under acidic or basic conditions.

Introduction of the fluorophenyl group: This step often involves a nucleophilic aromatic substitution reaction where a fluorobenzene derivative reacts with the pyrazole intermediate.

Construction of the isothiochromene ring: This can be synthesized via a cyclization reaction involving a thioether and an appropriate aldehyde or ketone.

Coupling to form the final product: The final step involves the coupling of the pyrazole and isothiochromene intermediates through an amide bond formation, typically using coupling reagents like EDCI or DCC in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors for better control of reaction conditions, and the employment of high-throughput screening techniques to identify the most efficient catalysts and reagents.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]-3,4-dihydro-1H-isothiochromene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogenation catalysts such as palladium on carbon or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the fluorophenyl or pyrazole rings, introducing different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon or lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base, or electrophiles like alkyl halides under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]-3,4-dihydro-1H-isothiochromene-1-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antifungal, or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials, due to its unique structural properties.

Mechanism of Action

The mechanism of action of N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]-3,4-dihydro-1H-isothiochromene-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group may enhance binding affinity through hydrophobic interactions, while the pyrazole and isothiochromene moieties can participate in hydrogen bonding and other non-covalent interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N′-[1-(2-fluorophenyl)ethylidene]pyridine-3-carbohydrazide
• N′-[2-fluorobenzylidene]benzohydrazide
• (S)-N-[1-(2-fluorophenyl)-3,4,6,7-tetrahydro-4-oxopyrrolo[3,2,1-jk][l,4]-benzodiazepine-3-y1]-1H-indole-2-carboxamide

Uniqueness

N-[1-(2-fluorophenyl)-5-methylpyrazol-4-yl]-3,4-dihydro-1H-isothiochromene-1-carboxamide stands out due to its unique combination of a fluorophenyl group, a methylpyrazolyl moiety, and an isothiochromene carboxamide structure. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications in research and industry.